Cas no 101968-85-8 (N-tert-Butylcarbamoyl-L-tert-leucine)

• Product Name: N-tert-Butylcarbamoyl-L-tert-leucine
• CAS No: 101968-85-8
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• MDL: MFCD12796012
• CID: 841803
• PubChem ID: 354334535
• Update Time: 2025-07-30

N-tert-Butylcarbamoyl-L-tert-leucine Chemical and Physical Properties

Names and Identifiers

• (S)-2-(3-(tert-Butyl)ureido)-3,3-dimethylbutanoic acid
• N-tert-Butylcarbamoyl-L-tert-leucine
• N-[[(1,1-Dimethylethyl)Amino]Carbonyl]-3-Methyl-L-Valine
• (2S)-2-(tert-butylcarbamoylamino)-3,3-dimethylbutanoic acid
• <i>N<
• (S)-2-[3-(tert-Butyl)ureido]-3,3-dimethylbutyric Acid
• (2S)-2-(tert-butylaminocarbonylamino)-3,3-dimethylbutanoic acid
• Boceprevir INT 2
• L-Valine,N-[[(1,1-diMethylethyl)aMino]carbonyl]-3-Methyl-
• (2S)-2-(tert-butylcarbaMoylaMino)-3,3-diMethyl-butanoic acid
• (S)-2-(3-tert-butylureido)-3,3-diMethylbutanoic acid [
• N-(tert-Butylcarbamoyl)-3-methyl-L-valine
• AKOS010384807
• (S)-2-(3-tert-butylureido)-3,3-dimethylbutanoic acid
• AC-26307
• CS-0007916
• MFCD12796012
• DB-371654
• AS-70708
• L-Valine, N-(((1,1-dimethylethyl)amino)carbonyl)-3-methyl
• B5324
• L-Valine, N-[[(1,1-dimethylethyl)amino]carbonyl]-3-methyl-
• 59BAS59XBD
• DTXSID40635370
• SCHEMBL635858
• N-(((1,1-Dimethylethyl)amino)carbonyl)-3-methyl-L-valine
• T70017
• Boceprevir metabolite m0ba
• (2S)-2-(tert-Butylaminocarbonylamino)-3,3-dimethylbutanoic Acid; N-[[(1,1-Dimethylethyl)amino]carbonyl]-3-methyl-L-valine
• 101968-85-8
• (2S)-2-[(TERT-BUTYLCARBAMOYL)AMINO]-3,3-DIMETHYLBUTANOIC ACID
• UNII-59BAS59XBD
• SCH 503034-k

• MDL： MFCD12796012
• Inchi： 1S/C11H22N2O3/c1-10(2,3)7(8(14)15)12-9(16)13-11(4,5)6/h7H,1-6H3,(H,14,15)(H2,12,13,16)/t7-/m1/s1
• InChI Key： RAAPXVRHYBAJQU-SSDOTTSWSA-N
• SMILES： OC([C@H](C(C)(C)C)NC(NC(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 230.16300
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.047
• Melting Point: No data available
• Boiling Point: 407.6°C at 760 mmHg
• Flash Point: 200.3±24.0 °C
• Refractive Index: 1.472
• PSA: 81.92000
• LogP: 2.17870

N-tert-Butylcarbamoyl-L-tert-leucine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters